Cas no 68483-71-6 (chloromethyl cyclohexyl sulfide)

• Product Name: chloromethyl cyclohexyl sulfide
• CAS No: 68483-71-6
• MF: C₇H₁₃ClS
• MW: 164.696120023727
• CID: 970872
• PubChem ID: 20026068
• Update Time: 2025-04-19

chloromethyl cyclohexyl sulfide Chemical and Physical Properties

Names and Identifiers

• chloromethyl cyclohexyl sulfide
• chloromethylsulfanylcyclohexane
• Chlormethyl-cyclohexyl-sulfid
• Chlormethylmercapto-cyclohexan
• chloromethyl cyclohexyl sulphide
• FT-0623672
• 68483-71-6
• DTXSID00601773
• UAWFPBICPLHLCY-UHFFFAOYSA-N
• [(chloromethyl)sulfanyl]cyclohexane
• SCHEMBL4818431
• AKOS006221916
• DB-243257
• chloromethylcyclohexylsulfide

• Inchi： 1S/C7H13ClS/c8-6-9-7-4-2-1-3-5-7/h7H,1-6H2
• InChI Key： UAWFPBICPLHLCY-UHFFFAOYSA-N
• SMILES： ClCSC1CCCCC1

Computed Properties

• Exact Mass: 164.04300
• Monoisotopic Mass: 164.0426493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Boiling Point: 99-102°C 14mm
• Refractive Index: 1.5210
• PSA: 25.30000
• LogP: 3.24860

chloromethyl cyclohexyl sulfide Security Information

• Hazardous Material transportation number：UN 3334
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• HazardClass：9
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers